Cas no 97-16-5 (2,4-Dichlorophenyl benzenesulphonate)

• Product Name: 2,4-Dichlorophenyl benzenesulphonate
• CAS No: 97-16-5
• MF: C₁₂H₈Cl₂O₃S
• MW: 303.161120414734
• CID: 805358
• PubChem ID: 7327
• Update Time: 2025-05-20

2,4-Dichlorophenyl benzenesulphonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dichloro-,1-benzenesulfonate
• Genite
• 2,4-Dichlorophenylbenzenesulfonate
• 2,4-Dichlorophenylbenzenesulfonate Solution
• 2,4-dichloro-phenol
• EM 923
• Genitol
• Latka 923
• 2,4-Dichlorophenyl benzenesulphonate
• Genite (insecticide)
• Genite 923
• Genite EM 923
• Genitol 923
• NSC 27323
• NSC 38761
• Benzenesulfonic acid, 2,4-dichlorophenyl ester (6CI)
• Phenol, 2,4-dichloro-, benzenesulfonate (7CI, 8CI, 9CI)
• 2,4-Dichlorophenyl benzenesulfonate
• Genit
• GENITE [MI]
• DPBS
• Phenol, 2,4dichloro, benzenesulfonate
• GeniteR99
• DTXCID30447
• Genite EM-923
• Phenol, 2,4-dichloro-, benzenesulfonate
• CAS-97-16-5
• EINECS 202-562-4
• 2,4Dichlorophenyl ester of benzenesulfonic acid
• NSC-27323
• NSC27323
• 2,4Dichlorophenol, benzenesulfonate
• DTXSID5020447
• 2,4Dichlorfenylester kyseliny benzensulfonove
• NS00001453
• 2,4-Dichlorfenylester kyseliny benzensulfonove
• NCGC00249066-01
• NCGC00256584-01
• UNII-2VO951CU06
• Q27255660
• HSDB 1577
• Genite, PESTANAL(R), analytical standard
• Phenol,2,4-dichloro-,1-benzenesulfonate
• 97-16-5
• Latka 923 [Czech]
• CHEMBL3184811
• 2,4-Dichlorophenol benzenesulfonate
• Tox21_302810
• NSC38761
• Genite-R99
• Phenol,4-dichloro-, benzenesulfonate
• 2,4-Dichlorfenylester kyseliny benzensulfonove [Czech]
• 2,4-Benzenesulfonic acid 2,4-dichlorophenyl ester
• SCHEMBL435809
• 2VO951CU06
• BRN 2944672
• AI3-19106
• Benzenesulphonic acid, 2,4-dichlorophenyl ester
• Benzenesulfonic acid, 2,4-dichlorophenyl ester
• EPA Pesticide Chemical Code 031001
• Caswell No. 322
• 2,4-Dichlorophenylbenzene sulfonate
• PHENOL, 2,4-DICHLORO-, 1-BENZENESULFONATE
• Benzenesulfonic acid,4-dichlorophenyl ester
• NCGC00259101-01
• AKOS008677995
• Genite EM923
• Compound 923
• WLN: WSR & OR BG DG
• Tox21_201552
• Benzenesulfonic acid, 2,4dichlorophenyl ester
• (2,4-dichlorophenyl) benzenesulfonate
• NSC-38761
• 2,4Dichlorophenyl benzenesulphonate
• Benzenesulphonic acid, 2,4dichlorophenyl ester
• 2,4-Dichlorophenyl ester of benzenesulfonic acid
• 2,4-Dichlorophenol, benzenesulfonate

• MDL： MFCD00055413
• Inchi： 1S/C12H8Cl2O3S/c13-9-6-7-12(11(14)8-9)17-18(15,16)10-4-2-1-3-5-10/h1-8H
• InChI Key： OZFAFGSSMRRTDW-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC=CC=1)(OC1C(Cl)=CC(Cl)=CC=1)=O

Computed Properties

• Exact Mass: 301.95700
• Monoisotopic Mass: 301.95712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45.5 ºC
• Boiling Point: 435.2 °C at 760 mmHg
• Flash Point: 217 °C
• Refractive Index: 1.609
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• PSA: 51.75000
• LogP: 4.84190

2,4-Dichlorophenyl benzenesulphonate Security Information

• Hazard Category Code： R22
• RTECS：SK9100000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2,4-Dichlorophenyl benzenesulphonate

Recent Advances in the Study of 2,4-Dichlorophenyl Benzenesulphonate (CAS: 97-16-5): A Comprehensive Research Brief

2,4-Dichlorophenyl benzenesulphonate (CAS: 97-16-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, agrochemicals, and material science. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and industrial relevance. The compound's unique chemical properties, including its stability and reactivity, make it a valuable candidate for further investigation.

One of the key areas of research has been the synthesis and optimization of 2,4-dichlorophenyl benzenesulphonate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its production, which significantly improves yield and reduces byproducts. The study highlighted the use of palladium-based catalysts under mild conditions, offering a more sustainable approach compared to traditional methods. This advancement is particularly relevant for scaling up production while minimizing environmental impact.

In the realm of biological activity, recent investigations have focused on the compound's potential as a precursor for antimicrobial agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,4-dichlorophenyl benzenesulphonate exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that further structural modifications could enhance selectivity and reduce cytotoxicity, paving the way for new antibiotic candidates.

Another significant development is the exploration of 2,4-dichlorophenyl benzenesulphonate in agrochemical applications. Research published in Pest Management Science (2023) demonstrated its efficacy as a fungicide against Botrytis cinerea, a common pathogen affecting crops. The compound's mode of action involves inhibition of fungal cell wall synthesis, a mechanism distinct from existing fungicides, which could help address resistance issues in agricultural settings.

From a toxicological perspective, recent studies have assessed the safety profile of 2,4-dichlorophenyl benzenesulphonate. A 2024 toxicokinetic study in Chemical Research in Toxicology found that the compound exhibits low acute toxicity in mammalian models, with rapid metabolism and excretion. However, the study also noted the need for further long-term exposure studies to fully evaluate its safety for industrial and pharmaceutical use.

In conclusion, 2,4-dichlorophenyl benzenesulphonate (CAS: 97-16-5) continues to be a compound of broad interest across multiple disciplines. Recent advancements in its synthesis, biological activity, and applications underscore its potential in drug discovery and agrochemical development. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring novel applications in material science and beyond. This compound represents a promising avenue for interdisciplinary collaboration in the chemical and biological sciences.